Cas no 75438-01-6 (4-chloro-1-methyl-1H-Benzimidazole)

4-Chloro-1-methyl-1H-benzimidazole is a heterocyclic organic compound featuring a benzimidazole core substituted with a chloro group at the 4-position and a methyl group at the 1-position. This structure imparts versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. Its electron-withdrawing chloro group enhances reactivity in nucleophilic substitution reactions, while the methyl group stabilizes the imidazole ring. The compound exhibits high purity and consistent performance, making it suitable for use in medicinal chemistry research, including the synthesis of kinase inhibitors and antimicrobial agents. Its stability under standard conditions ensures reliable handling and storage.

4-chloro-1-methyl-1H-Benzimidazole structure

75438-01-6 structure

Product Name:4-chloro-1-methyl-1H-Benzimidazole

CAS No:75438-01-6

MF:C₈H₇ClN₂

MW:166.607580423355

CID:558908

PubChem ID:12693245

Update Time:2025-06-15

4-chloro-1-methyl-1H-Benzimidazole Chemical and Physical Properties

Names and Identifiers

- 4-chloro-1-methyl-1H-Benzimidazole
- 1H-Benzimidazole,4-chloro-1-methyl-
- 1H-Benzimidazole,4-chloro-1-methyl-(9CI)
- 1H-Indole-1-carboxylic acid, 4-chloro-3-(cyanomethyl)-, methyl ester
- 4-chloro-1-methoxycarbonyl-3-indoleacetonitrile
- 4-chloro-1-methoxymethyl-3-methyl-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde
- 4-chloro-1-methyl-1H-benzoimidazole
- ACMC-20llz3
- AGN-PC-00MT6B
- CTK2J6074
- 4-chloro-1-methyl-1H-benzo[d]imidazole
- SCHEMBL4740654
- 75438-01-6
- 4-chloro-1-methylbenzimidazole
- DB-099872
- 4-chloro-1-methyl-1,3-benzodiazole
- Inchi： 1S/C8H7ClN2/c1-11-5-10-8-6(9)3-2-4-7(8)11/h2-5H,1H3
- InChI Key： NJLCPTCZOTWGJP-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC2=C1N=CN2C

Computed Properties

Exact Mass: 166.02991
Monoisotopic Mass: 166.0297759g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 17.8Å²

Experimental Properties

PSA: 17.82

4-chloro-1-methyl-1H-Benzimidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A069002518-5g	4-Chloro-1-methyl-1H-benzo[d]imidazole	75438-01-6	97%	5g	$868.32	2023-09-01
Alichem	A069002518-10g	4-Chloro-1-methyl-1H-benzo[d]imidazole	75438-01-6	97%	10g	$1302.48	2023-09-01
Alichem	A069002518-25g	4-Chloro-1-methyl-1H-benzo[d]imidazole	75438-01-6	97%	25g	$2070.30	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	2040643-1g	4-Chloro-1-methyl-1H-benzo[d]imidazole	75438-01-6	97%	1g	￥9475.00	2024-07-28

4-chloro-1-methyl-1H-Benzimidazole Related Literature

1. Excited-state proton-coupled electron transfer within ion pairs†

Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
2. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
3. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
4. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
5. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161

Additional information on 4-chloro-1-methyl-1H-Benzimidazole

Recent Advances in the Study of 4-chloro-1-methyl-1H-Benzimidazole (CAS: 75438-01-6)

4-chloro-1-methyl-1H-Benzimidazole (CAS: 75438-01-6) is a significant heterocyclic compound that has garnered considerable attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzimidazole core structure with chloro and methyl substituents, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and anticancer therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 4-chloro-1-methyl-1H-Benzimidazole as a key scaffold in the design of novel kinase inhibitors. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity for specific kinase targets, demonstrating its potential in treating diseases such as chronic myeloid leukemia (CML). The study highlighted the compound's ability to selectively inhibit BCR-ABL1 tyrosine kinase, a critical target in CML therapy, with minimal off-target effects.

In addition to its applications in oncology, 4-chloro-1-methyl-1H-Benzimidazole has shown promise in antimicrobial research. A recent Bioorganic & Medicinal Chemistry Letters article reported the synthesis of derivatives of this compound and their evaluation against multidrug-resistant bacterial strains. The results indicated that certain derivatives exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli, suggesting their potential as lead compounds for new antibiotic development.

Another notable advancement involves the use of 4-chloro-1-methyl-1H-Benzimidazole in the development of fluorescent probes for biological imaging. Researchers have functionalized the benzimidazole core to create probes capable of detecting reactive oxygen species (ROS) in cellular environments. These probes have been instrumental in studying oxidative stress-related pathways, providing insights into diseases such as neurodegeneration and cardiovascular disorders.

The synthetic methodologies for 4-chloro-1-methyl-1H-Benzimidazole have also seen improvements. A 2024 study in Organic Process Research & Development described a scalable and environmentally friendly synthesis route, employing catalytic C-H activation strategies. This approach not only enhances yield and purity but also reduces the environmental impact associated with traditional synthetic methods.

In conclusion, 4-chloro-1-methyl-1H-Benzimidazole (CAS: 75438-01-6) continues to be a focal point in chemical biology and pharmaceutical research. Its diverse applications, ranging from kinase inhibition to antimicrobial activity and biological imaging, underscore its importance as a multifunctional scaffold. Future research is expected to further explore its potential, particularly in the context of personalized medicine and targeted therapies.